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Compound of Interest

Compound Name: Caesalmin B

Cat. No.: B018852

Introduction

Caesalmin B is a naturally occurring cassane-type diterpenoid isolated from plants of the
Caesalpinia genus, such as Caesalpinia crista and Caesalpinia minax.[1][2] As a member of
the diterpenoid class of compounds, Caesalmin B possesses a complex molecular
architecture that has garnered interest from the scientific community. This technical guide
provides a comprehensive overview of the physical and chemical properties of Caesalmin B,
its known biological activities, and the experimental methodologies employed for its
characterization. This document is intended for researchers, scientists, and professionals in the
field of drug development and natural product chemistry.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Caesalmin B are summarized in the
table below. These properties are crucial for its handling, formulation, and analysis in a
research setting.
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Property Value Source
Molecular Formula C22H2806 --INVALID-LINK--
Molecular Weight 388.46 g/mol --INVALID-LINK--
Appearance Powder ChemFaces

CAS Number 352658-23-2 ChemFaces

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemFaces
Acetate, DMSO, Acetone

[(1S,8S,11S,13R,17S,18S,19R
)-13-hydroxy-14,14,18-
trimethyl-9-oxo0-4,10-

IUPAC Name ] --INVALID-LINK--
dioxapentacyclo[9.7.1.03,7.08,1°
.013,18nonadeca-3(7),5-dien-

17-yl] acetate

CC(=0)O[C@H]1CCC(C@]2(]
C@]1([C@H]3CC4=C(C=CO4)

SMILES [C@@H]5[C@@H]3-- ~-INVALID-LINK--
INVALID-LINK--OC5=0)C)O)
(©)C

INChl=1S/C22H2806/c1-
11(23)27-16-5-7-
20(2,3)22(25)10-15-18-
13(21(16,22)4)9-14-12(6-8-26-
InChl 14)17(18)19(24)28- --INVALID-LINK--
15/h6,8,13,15-18,25H,5,7,9-
10H2,1-
4H3/t13-,15-,16-,17+,18-,21-,2
2+/m0/s1

Biological Activity
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Caesalmin B has demonstrated notable biological activity, particularly as an antimalarial agent.
Research has shown that it exhibits inhibitory effects on the growth of Plasmodium falciparum,
the parasite responsible for the most severe form of malaria in humans.[1] Studies on a range
of cassane- and norcassane-type diterpenes isolated from Caesalpinia crista have highlighted
their potential as antimalarial compounds, with some exhibiting greater potency than the
conventional drug chloroquine.[3][4] The structure-activity relationships within this class of
compounds are of significant interest for the development of new antimalarial drugs.[3][5]

Experimental Protocols

The isolation and structural elucidation of Caesalmin B and related diterpenoids involve a
series of meticulous experimental procedures. A generalized workflow for these processes is
outlined below.

Isolation and Purification

o Extraction: The initial step involves the extraction of the compound from its natural source,
typically the seed kernels of Caesalpinia crista. The plant material is often subjected to
extraction with a solvent such as dichloromethane (CH2Clz2).[1]

o Fractionation: The crude extract undergoes bioassay-guided fractionation to isolate the
active compounds. This process typically involves various chromatographic techniques.

o Chromatography: A combination of chromatographic methods, including column
chromatography and preparative high-performance liquid chromatography (HPLC), is
employed to separate and purify the individual compounds from the complex mixture.

Structure Elucidation

The precise molecular structure of Caesalmin B is determined using a combination of
spectroscopic techniques.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)
is used to determine the exact molecular weight and molecular formula of the compound.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments, including
'H NMR, 8C NMR, and various 2D NMR techniques (e.g., COSY, HMQC, HMBC), are
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conducted to elucidate the connectivity and stereochemistry of the atoms within the
molecule.[6]

o X-ray Crystallography: For crystalline compounds, single-crystal X-ray crystallography
provides unambiguous determination of the three-dimensional structure and absolute
configuration.[6]
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Generalized workflow for the isolation and characterization of Caesalmin B.

Signaling Pathways

While the precise signaling pathway through which Caesalmin B exerts its antimalarial effects
has not been fully elucidated, studies on structurally similar cassane-type diterpenes provide
valuable insights into their potential mechanisms of action. For instance, a related compound,
Caesalmin C, has been shown to delay AB-induced paralysis in a Caenorhabditis elegans
model of Alzheimer's disease by modulating the DAF-16 signaling pathway.[7][8][9]

DAF-16 is a forkhead transcription factor that plays a crucial role in longevity, stress resistance,
and metabolism. The study on Caesalmin C demonstrated that its protective effects were
dependent on the DAF-16 pathway.[8] It is plausible that Caesalmin B may also interact with

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pubmed.ncbi.nlm.nih.gov/26398312/
https://pubmed.ncbi.nlm.nih.gov/26398312/
https://www.benchchem.com/product/b018852?utm_src=pdf-body-img
https://www.benchchem.com/product/b018852?utm_src=pdf-body
https://www.benchchem.com/product/b018852?utm_src=pdf-body
https://www.mdpi.com/1422-0067/23/12/6871
https://pubmed.ncbi.nlm.nih.gov/35743309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9225120/
https://pubmed.ncbi.nlm.nih.gov/35743309/
https://www.benchchem.com/product/b018852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

key signaling pathways within the Plasmodium falciparum parasite or in the host's immune
response, although further research is required to confirm this. The DAF-16 signaling pathway,
as influenced by Caesalmin C, is depicted below.
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Proposed DAF-16 signaling pathway modulation by the related compound, Caesalmin C.

Conclusion

Caesalmin B is a promising natural product with significant biological activity. Its well-defined
physical and chemical properties, coupled with its potential as an antimalarial agent, make it a
subject of considerable interest for further research and development. The experimental
protocols for its isolation and characterization are well-established, relying on modern
spectroscopic and chromatographic techniques. While its precise mechanism of action is still
under investigation, insights from related compounds suggest that it may interact with
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fundamental signaling pathways. Future studies are warranted to fully elucidate the therapeutic
potential of Caesalmin B and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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